Cas no 51220-40-7 (1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI))

• Product Name: 1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI)
• CAS No: 51220-40-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 371219
• PubChem ID: 6452372
• Update Time: 2025-04-19

1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI)
• cyclobutanecarbonylcarnitine
• DTXSID60965489
• (3R)-3-(cyclobutanecarbonyloxy)-4-(trimethylazaniumyl)butanoate
• 1-Propanaminium, 3-carboxy-2-((cyclobutylcarbonyl)oxy)-N,N,N-trimethyl-, inner salt, (R)-
• CBCC
• Cyclobutane-carbonyl-carnitine
• 51220-40-7
• 3-[(Cyclobutanecarbonyl)oxy]-4-(trimethylazaniumyl)butanoate

• Inchi： 1S/C12H21NO4/c1-13(2,3)8-10(7-11(14)15)17-12(16)9-5-4-6-9/h9-10H,4-8H2,1-3H3/t10-/m1/s1
• InChI Key： AKFOHAJXLDHIEH-SNVBAGLBSA-N
• SMILES： O(C(C1CCC1)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 243.14713
• Monoisotopic Mass: 243.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 1.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 66.43